![molecular formula C21H25NO4S B2375148 Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate CAS No. 860649-17-8](/img/structure/B2375148.png)
Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate
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Overview
Description
Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C21H25NO4S and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate is a key intermediate in the synthesis of various biologically active compounds. For instance, it has been used in the synthesis of N-substituted derivatives with notable antibacterial properties. These derivatives showed moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Additionally, this compound has been fundamental in the creation of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides, which exhibited promising acetylcholinesterase and butyrylcholinesterase enzyme inhibition activities, suggesting potential in the treatment of neurological disorders (Khalid et al., 2014).
Antioxidant and Anticholinesterase Activity
In another study, derivatives of this compound have been synthesized and evaluated for their antioxidant capacity and anticholinesterase activity. The findings indicate that certain derivatives displayed significant lipid peroxidation inhibitory activity and outperformed standard antioxidants in specific assays (Karaman et al., 2016).
Anticancer Potential
The compound has also been investigated for its role in anticancer research. Derivatives of this compound, such as propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, were synthesized and evaluated for their potential as anticancer agents. Some of these derivatives have shown strong anticancer activity, though further in vivo studies are necessary to confirm their therapeutic effectiveness (Rehman et al., 2018).
Structural Analyses and Drug Development
The compound's derivatives have been subjects of structural analysis and drug development studies. For instance, studies have focused on understanding the crystal structures of analogues of this compound to facilitate the development of new drugs, particularly for enhancing brain functions and treating neurological conditions (Mambourg et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to target theCCR5 receptor , a chemokine receptor that plays a crucial role in the process of HIV-1 entry .
Mode of Action
It’s worth noting that compounds with similar structures have been found to exhibitCCR5 antagonistic activities . This suggests that Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate might interact with its targets by inhibiting their normal function, leading to changes in cellular processes.
Biochemical Pathways
The inhibition of ccr5 receptors can affect various pathways related to immune response and viral entry into cells .
Result of Action
The antagonistic action on ccr5 receptors could potentially lead to a decrease in the entry of hiv-1 into cells .
Properties
IUPAC Name |
ethyl 4-(benzenesulfonyl)-1-benzylpiperidine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4S/c1-2-26-20(23)21(27(24,25)19-11-7-4-8-12-19)13-15-22(16-14-21)17-18-9-5-3-6-10-18/h3-12H,2,13-17H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWFLVWOFJXJIIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.